4-Methyl-2-phenylpyrimidine-5-carbohydrazide

Specification

• CAS No.: 100517-70-2
• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 4-methyl-2-phenylpyrimidine-5-carbohydrazide
• Standard InChI: InChI=1S/C12H12N4O/c1-8-10(12(17)16-13)7-14-11(15-8)9-5-3-2-4-6-9/h2-7H,13H2,1H3,(H,16,17)
• Standard InChI Key: YMKFWAHMWXBBLI-UHFFFAOYSA-N
• SMILES: CC1=NC(=NC=C1C(=O)NN)C2=CC=CC=C2
• Canonical SMILES: CC1=NC(=NC=C1C(=O)NN)C2=CC=CC=C2

Introduction

4-Methyl-2-phenylpyrimidine-5-carbohydrazide is a heterocyclic organic compound with the molecular formula C12H12N4O. It is classified as a pyrimidine derivative, which is a class of compounds known for their diverse biological activities and applications in pharmaceuticals and agriculture. This compound is of interest due to its potential in drug design and synthesis, particularly in the development of novel therapeutic agents.

Synthesis Methods

While specific synthesis methods for 4-Methyl-2-phenylpyrimidine-5-carbohydrazide are not detailed in the available literature, pyrimidine derivatives are generally synthesized through condensation reactions involving appropriate starting materials like amidines or guanidines. For instance, related compounds are synthesized using nucleophilic acyl substitution reactions with hydrazine hydrate.

Future Research Directions

Future research could focus on exploring the biological activities of 4-Methyl-2-phenylpyrimidine-5-carbohydrazide, including its potential as an antimicrobial or anticancer agent. Additionally, synthesizing derivatives with modified functional groups could lead to compounds with enhanced therapeutic properties.

Comparison with Related Compounds

Compound Name	Molecular Formula	Biological Activity
4-Methyl-2-phenylpyrimidine-5-carbohydrazide	C12H12N4O	Not specified
2-N-(aryl substituted)-4-methyl-6-phenylpyrimidine-5-carboxylic acids	Variable	Antibacterial